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Compound of Interest

Compound Name: (S)-(1,4-Dioxan-2-yl)methanol

Cat. No.: B1387101

An In-Depth Technical Guide to the Safe Handling of (S)-(1,4-Dioxan-2-yl)methanol

Introduction

(S)-(1,4-Dioxan-2-yl)methanol (CAS: 406913-93-7) is a chiral building block increasingly
utilized in pharmaceutical research and development.[1] Its unique structure, featuring a
dioxane ring and a primary alcohol, makes it a valuable intermediate in the synthesis of
complex molecular architectures. As with any chemical reagent, a thorough understanding of
its hazard profile and the implementation of rigorous safety protocols are paramount to ensure
the well-being of laboratory personnel and the integrity of research outcomes. This guide
provides a comprehensive overview of the safety data, hazards, and handling procedures for
(S)-(1,4-Dioxan-2-yl)methanol, tailored for researchers, scientists, and drug development
professionals.

Section 1: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards associated with chemical
substances. (S)-(1,4-Dioxan-2-yl)methanol is classified with a "Warning" signal word and
carries multiple hazard statements that necessitate careful handling.[1][2][3]

GHS Hazard Summary
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The known GHS classifications for (S)-(1,4-Dioxan-2-yl)methanol are summarized below. It is

important to note that the percentages reflect the proportion of notifications to the European

Chemicals Agency (ECHA) that include that specific classification; a 100% notification rate

indicates universal agreement on that hazard.[2][3]

Hazard
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Hazard Profile Visualization

The interconnected nature of the hazards associated with (S)-(1,4-Dioxan-2-yl)methanol can
be visualized to better understand the required precautionary measures.
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Acute Oral Toxicity

Physical (H302)
Properties Physical Hazards | Combustible Liquid (H227)
> Skin Irritati
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Effects

Health Hazards Acute & Chronic
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Respiratory Irritation
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@:pare for Handling

1. Review SDS and
Safety Guide

'

2. Verify Engineering Controls
(Fume Hood, Eyewash)

'

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

4. Handle Chemical in

Fume Hood

5. Decontaminate & Segregate Waste

'

6. Doff PPE Correctly

:

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of chemicals.
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Section 5: Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

reactions.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
The recommended storage temperature is between 2-8°C. [1][4]* Incompatibilities: While
specific incompatibility data is not provided in the search results, compounds containing
alcohol and ether functional groups should generally be kept away from strong oxidizing
agents, strong acids, and acid chlorides to prevent vigorous or exothermic reactions.

Section 6: Emergency Procedures and First Aid

Rapid and correct response to an exposure or spill is critical.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention from an ophthalmologist. [1][5]* Skin Contact:
Take off immediately all contaminated clothing. Wash the affected area thoroughly with soap
and plenty of water. If skin irritation occurs, seek medical advice. [1][5]* Inhalation: Move the
victim to fresh air and keep at rest in a position comfortable for breathing. If respiratory
symptoms develop, call a poison center or doctor.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and
have them drink one or two glasses of water. Seek immediate medical attention. [5]

Accidental Release Measures

Small Spills: Ensure adequate ventilation and wear appropriate PPE. Absorb the spill with an
inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed material into a
sealed container for proper disposal.

Large Spills: Evacuate the area. Prevent the spill from entering drains. Contain the spill and
contact environmental health and safety personnel for cleanup.
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Emergency Response Flowchart

Exposure Event Occurs
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7 T T

/ |

'/ J Immediate Ac\ion \

Flush with water Wash with soap Rinse mouth,
for 15 min and water Do NOT induce vomiting

Move to fresh air

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: First aid response workflow for chemical exposure.

Section 7: Disposal Considerations

All chemical waste, including unused (S)-(1,4-Dioxan-2-yl)methanol and contaminated
materials, must be handled as hazardous waste.

» Disposal: Dispose of contents and container in accordance with all local, regional, national,
and international regulations. Do not dispose of down the drain. [5]Contact a licensed
professional waste disposal service to dispose of this material.

Conclusion
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(S)-(1,4-Dioxan-2-yl)methanol is a valuable chemical intermediate, but it possesses a distinct
hazard profile that includes skin, eye, and respiratory irritation, oral toxicity, and combustibility.
Adherence to the principles of prudent laboratory practice—including the consistent use of
engineering controls, appropriate personal protective equipment, and established safe handling
protocols—is essential for mitigating these risks. By integrating the information and procedures
outlined in this guide, researchers can work safely with this compound, fostering a secure and
productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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